2-Chloro-2-(phenylhydrazono)acetic acid ethyl ester
Catalog No.
S626825
CAS No.
9000-40-2
M.F
C10H11ClN2O2
M. Wt
226.66 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
9000-40-2
Product Name
2-Chloro-2-(phenylhydrazono)acetic acid ethyl ester
IUPAC Name
ethyl 2-chloro-2-(phenylhydrazinylidene)acetate
Molecular Formula
C10H11ClN2O2
Molecular Weight
226.66 g/mol
InChI
InChI=1S/C10H11ClN2O2/c1-2-15-10(14)9(11)13-12-8-6-4-3-5-7-8/h3-7,12H,2H2,1H3
InChI Key
LZCJYKSOIZQABU-UHFFFAOYSA-N
SMILES
CCOC(=O)C(=NNC1=CC=CC=C1)Cl
solubility
less than 1 mg/mL at 68 °F (NTP, 1992)
SWELLS IN COLD WATER; HEATING IS NECESSARY FOR MAXIMUM SOLUBILITY
Insol in organic solvents
SWELLS IN COLD WATER; HEATING IS NECESSARY FOR MAXIMUM SOLUBILITY
Insol in organic solvents
Synonyms
β(1-4) linked D-mannopyranosyl units substituted by α(1-6)-D-galactopyranosyl units
Canonical SMILES
CCOC(=O)C(=NNC1=CC=CC=C1)Cl
Isomeric SMILES
CCOC(=O)/C(=N/NC1=CC=CC=C1)/Cl
The exact mass of the compound 2-Chloro-2-(phenylhydrazono)acetic acid ethyl ester is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as less than 1 mg/ml at 68° f (ntp, 1992)insol in organic solvents. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 333417. The United Nations designated GHS hazard class pictogram is Flammable;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Cosmetics -> Emollient; Film forming; Viscosity controlling. However, this does not mean our product can be used or applied in the same or a similar way.
2-Chloro-2-(phenylhydrazono)acetic acid ethyl ester is a chemical compound with the molecular formula and a molecular weight of approximately 226.66 g/mol. It appears as a pale yellow to light yellow solid and has a melting point of 77 °C. This compound is soluble in chloroform and methanol but is generally considered to be stable under inert atmospheric conditions when stored at -20 °C .
Typical of hydrazones and esters. For instance, it can undergo hydrolysis to yield 2-chloroacetic acid and phenylhydrazine under acidic or basic conditions. Additionally, it may react with nucleophiles due to the presence of the chloro group, leading to substitution reactions that can form more complex derivatives .
The synthesis of 2-chloro-2-(phenylhydrazono)acetic acid ethyl ester typically involves the reaction of 2-chloroacetic acid with phenylhydrazine in the presence of an acid catalyst. The process can be summarized as follows:
- Reactants: Combine 2-chloroacetic acid and phenylhydrazine.
- Catalyst: Add an acid catalyst (e.g., hydrochloric acid).
- Conditions: Heat the mixture under reflux for several hours.
- Purification: After completion, the product can be purified through recrystallization or chromatography techniques.
This method allows for the efficient formation of the desired ester product while minimizing side reactions .
2-Chloro-2-(phenylhydrazono)acetic acid ethyl ester finds applications in various fields, including:
- Pharmaceuticals: As an intermediate in the synthesis of bioactive compounds.
- Agriculture: Potential use in developing agrochemicals.
- Chemical Research: Utilized in studies involving hydrazones and their derivatives.
Its unique structure makes it a valuable compound for further chemical modifications and applications in drug development .
Several compounds share structural similarities with 2-chloro-2-(phenylhydrazono)acetic acid ethyl ester, allowing for comparative analysis:
| Compound Name | Molecular Formula | Key Features |
|---|---|---|
| Ethyl 2-hydrazinocarbonylacetate | C₇H₈N₄O₂ | Contains hydrazine functionality; used in pharmaceuticals. |
| Ethyl acetoacetate | C₆H₁₀O₃ | A versatile building block in organic synthesis; lacks chlorine. |
| Phenylhydrazine | C₆H₈N₂ | A simpler hydrazone precursor; used in various organic reactions. |
Uniqueness
The uniqueness of 2-chloro-2-(phenylhydrazono)acetic acid ethyl ester lies in its combination of a chloro group and a phenylhydrazone structure, which may provide distinctive reactivity profiles compared to other similar compounds. This feature could influence its biological activity and applications in synthetic chemistry, making it a subject of interest for further study .
Physical Description
Locust bean gum is an off-white to yellow-green powder. Odorless and tasteless, but acquires a leguminous taste when boiled in water. (NTP, 1992)
Pure white solid (powdered form); Cloudy with white opacity in solution; [HSDB] Off-white to yellow-green solid; [CAMEO] Beige powder; [MSDSonline]
Pure white solid (powdered form); Cloudy with white opacity in solution; [HSDB] Off-white to yellow-green solid; [CAMEO] Beige powder; [MSDSonline]
Color/Form
SOLN OF GUM IS CLOUDY WITH WHITE OPACITY DUE TO INSOL IMPURITIES SUCH AS PROTEIN & CELLULOSE
In powdered form, nearly pure white
Yellow-green
In powdered form, nearly pure white
Yellow-green
XLogP3
4.1
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
226.0509053 g/mol
Monoisotopic Mass
226.0509053 g/mol
Heavy Atom Count
15
Taste
Tasteless, but acquires leguminous taste when boiled in water
Odor
Odorless
Decomposition
When heated to decomposition, it emits acrid smoke and irritating fumes.
GHS Hazard Statements
Aggregated GHS information provided by 1515 companies from 2 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 220 of 1515 companies. For more detailed information, please visit ECHA C&L website;
Of the 1 notification(s) provided by 1295 of 1515 companies with hazard statement code(s):;
H226 (100%): Flammable liquid and vapor [Warning Flammable liquids];
H304 (100%): May be fatal if swallowed and enters airways [Danger Aspiration hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
Reported as not meeting GHS hazard criteria by 220 of 1515 companies. For more detailed information, please visit ECHA C&L website;
Of the 1 notification(s) provided by 1295 of 1515 companies with hazard statement code(s):;
H226 (100%): Flammable liquid and vapor [Warning Flammable liquids];
H304 (100%): May be fatal if swallowed and enters airways [Danger Aspiration hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
Therapeutic Uses
Antidiarrheals
ADSORBENT-DEMULCENT IN DIARRHEA
ADSORBENT-DEMULCENT IN DIARRHEA
Pictograms
Flammable;Health Hazard
Other CAS
28663-68-5
9000-40-2
9000-40-2
Wikipedia
Ethyl (2Z)-2-chloro-2-(phenylhydrazinylidene)acetate
Use Classification
Fragrance Ingredients
THICKENER; -> JECFA Functional Classes
Cosmetics -> Film forming; Viscosity controlling; Emollient
THICKENER; -> JECFA Functional Classes
Cosmetics -> Film forming; Viscosity controlling; Emollient
Methods of Manufacturing
REMOVAL & PROCESSING OF ENDOSPERM FROM SEEDS OF THE CAROB TREE (CERATONIA SILIQUA)
Extracted from carob seeds, from the tree Ceratonia siliqua
...produced by milling the seeds from the leguminous evergreen plant, Ceratonia siliqua, or carob tree...pods produced by the carob tree consist of a husk, embryo, and endosperm. The latter, the source of the gum, is separated from the tough outer husk and the yellow embryo issue by a variety of rolling and milling operations...milled into a fine powder
For removal of the hulls, two different processes exist. In the acid process the hulls are carbonized by treating the kernels with moderately dilute sulfuric acid at elevated temperatures...the remaining hull fragments are then removed by washing and brushing operations...after a drying step the dehulled kernels are cracked and the germs sifted off from the endosperm...commercial products are obtained by milling and screening...in the vanishing roasting process the kernels are roasted in a rotating furnace, where the hulls pop...this process yields products of somewhat darker color...the use of sulfuric acid is avoided.
Extracted from carob seeds, from the tree Ceratonia siliqua
...produced by milling the seeds from the leguminous evergreen plant, Ceratonia siliqua, or carob tree...pods produced by the carob tree consist of a husk, embryo, and endosperm. The latter, the source of the gum, is separated from the tough outer husk and the yellow embryo issue by a variety of rolling and milling operations...milled into a fine powder
For removal of the hulls, two different processes exist. In the acid process the hulls are carbonized by treating the kernels with moderately dilute sulfuric acid at elevated temperatures...the remaining hull fragments are then removed by washing and brushing operations...after a drying step the dehulled kernels are cracked and the germs sifted off from the endosperm...commercial products are obtained by milling and screening...in the vanishing roasting process the kernels are roasted in a rotating furnace, where the hulls pop...this process yields products of somewhat darker color...the use of sulfuric acid is avoided.
General Manufacturing Information
Carob gum: ACTIVE
XU - indicates a substance exempt from reporting under the Chemical Data Reporting Rule, (40 CFR 711).
...GUM IS REFINED ENDOSPERM OF THE SEED OF CAROB TREE, CERATONIA SILIQUA, A LARGE LEGUMINOUS EVERGREEN WHICH IS WIDELY CULTIVATED IN THE MEDITERRANEAN AREA.
...CULTIVATION OF THE CAROB TREE DATES BACK MORE THAN 2000 YEARS. THE ANCIENT EGYPTIANS USED...GUM AS AN ADHESIVE IN MUMMY BINDING. ...CAROB POD IS SOMETIMES CALLED ST JOHN'S BREAD & CAROB SEED GUM IS ANOTHER COMMON NAME FOR LOCUST BEAN GUM.
...DERIVED FROM FRUIT OF CAROB TREE, OR CERATONIA SILIQUA...FAMILY LEGUMINOSAE...SUBFAMILY CAESALPINIACEAE. CAROB...EVERGREEN TREE...40-50 FT HIGH. FRUIT IS DARK, CHOCOLATE COLORED POD, RICH IN SUGAR & PROTEIN, ABOUT 4-12 IN LONG...ABOUT 10 SEEDS THE SIZE & SHAPE OF WATERMELON SEEDS.
SOURCE OF THE GUM...SEED ENDOSPERM...MAKES UP ABOUT 1/3 OF THE SEED. THE FRUIT IS HARVESTED IN THE FALL BY SHAKING...FROM TREE WITH POLES, & RAKING... GIANT TREES HAVE...PRODUCED UP TO A TON OF FRUIT.
For more General Manufacturing Information (Complete) data for CAROB BEAN GUM (15 total), please visit the HSDB record page.
XU - indicates a substance exempt from reporting under the Chemical Data Reporting Rule, (40 CFR 711).
...GUM IS REFINED ENDOSPERM OF THE SEED OF CAROB TREE, CERATONIA SILIQUA, A LARGE LEGUMINOUS EVERGREEN WHICH IS WIDELY CULTIVATED IN THE MEDITERRANEAN AREA.
...CULTIVATION OF THE CAROB TREE DATES BACK MORE THAN 2000 YEARS. THE ANCIENT EGYPTIANS USED...GUM AS AN ADHESIVE IN MUMMY BINDING. ...CAROB POD IS SOMETIMES CALLED ST JOHN'S BREAD & CAROB SEED GUM IS ANOTHER COMMON NAME FOR LOCUST BEAN GUM.
...DERIVED FROM FRUIT OF CAROB TREE, OR CERATONIA SILIQUA...FAMILY LEGUMINOSAE...SUBFAMILY CAESALPINIACEAE. CAROB...EVERGREEN TREE...40-50 FT HIGH. FRUIT IS DARK, CHOCOLATE COLORED POD, RICH IN SUGAR & PROTEIN, ABOUT 4-12 IN LONG...ABOUT 10 SEEDS THE SIZE & SHAPE OF WATERMELON SEEDS.
SOURCE OF THE GUM...SEED ENDOSPERM...MAKES UP ABOUT 1/3 OF THE SEED. THE FRUIT IS HARVESTED IN THE FALL BY SHAKING...FROM TREE WITH POLES, & RAKING... GIANT TREES HAVE...PRODUCED UP TO A TON OF FRUIT.
For more General Manufacturing Information (Complete) data for CAROB BEAN GUM (15 total), please visit the HSDB record page.
Dates
Last modified: 08-15-2023
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